N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide

• Molecular Formula: C19H16F3N3O2S2
• Molecular Weight: 439.5 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H16F3N3O2S2/c1-27-13-6-4-12(5-7-13)10-23-17(26)11-29-18-24-14(15-3-2-8-28-15)9-16(25-18)19(20,21)22/h2-9H,10-11H2,1H3,(H,23,26)
• InChI Key: XWEKZVWROWMZDN-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CNC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CS3

Description

N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide, also known as MTAPA, is a novel compound that has shown promising results in scientific research. MTAPA is a small molecule that has been synthesized through a multistep process, and its unique structure and properties make it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell proliferation, survival, and inflammation. N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to inhibit the activity of several enzymes, including tyrosine kinases and histone deacetylases, which are important regulators of cell growth and survival.
Biochemical and Physiological Effects
N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to have several biochemical and physiological effects, including the induction of apoptosis, inhibition of cell migration and invasion, and modulation of the immune response. In addition, N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has several advantages for use in lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the study of N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide, including the development of more efficient synthesis methods, the identification of its molecular targets and downstream signaling pathways, and the evaluation of its potential use in combination with other therapeutic agents. In addition, further studies are needed to evaluate the safety and efficacy of N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide in preclinical and clinical trials.

Synthesis Methods

The synthesis of N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide involves several steps, including the reaction of 2-chloro-N-(4-methoxybenzyl)acetamide with 2-thiophenecarboxaldehyde, followed by the reaction of the resulting product with 2,4,6-trifluoropyrimidine-5-thiol. The final product is purified through column chromatography to obtain N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide in high purity.

Scientific Research Applications

N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been extensively studied for its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to exhibit potent cytotoxicity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells. In addition, N-(4-methoxybenzyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.